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An In-depth Technical Guide to the History and Development of Iprodione as a Fungicide

Introduction
Iprodione is a broad-spectrum dicarboximide contact fungicide that has been a significant tool

in agriculture for the management of a wide variety of fungal diseases.[1][2] It is utilized on a

diverse range of crops, including vegetables, fruits, and ornamental plants, as well as in turf

management.[1][3][4][5] This technical guide provides a comprehensive overview of the history,

development, mechanism of action, synthesis, and toxicological profile of Iprodione.

History and Development
Iprodione was originally developed by Rhône-Poulenc Agrochimie.[2][5][6] The dicarboximide

class of fungicides, to which Iprodione belongs, was introduced in the 1970s.[6][7] Iprodione
itself was first registered for use in the United States in 1979.[8] Over the years, it has been

marketed under various trade names, including Rovral and Chipco 26019.[1][2][5] While initially

protected by patents, by 2004, there were no longer any composition patents on iprodione.[2]

[5] Subsequently, it was discovered that Iprodione also possesses nematicidal properties,

leading to new patent applications for this use.[2][5][9]

Chemical and Physical Properties
Iprodione is a synthetic compound characterized as a colorless and odorless crystal.[1] Its

chemical and physical properties are summarized in the table below.
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Property Value Reference

Chemical Name

3-(3,5-dichlorophenyl)-N-(1-

methylethyl)2,4-dioxo-1-

imidazoline-carboxamide

[1]

CAS Number 36734-19-7 [1]

Molecular Formula C₁₃H₁₃Cl₂N₃O₃ [5][10]

Molecular Weight 330.17 g/mol [1]

Melting Point 136 °C [1]

Water Solubility 13 mg/L at 20 °C [1]

Vapor Pressure <0.133 mPa at 20 °C [1]

Octanol-Water Partition

Coefficient (Kow)
3.1004 at 20 °C [1]

Mechanism of Action
Iprodione is classified as a Group 2 fungicide by the Fungicide Resistance Action Committee

(FRAC), and its mode of action involves the inhibition of MAP/Histidine-Kinase in osmotic

signal transduction.[9][10] It functions as a contact fungicide with both protective and curative

properties.[9][11] The primary mechanism involves the disruption of fungal cell processes by

inhibiting the germination of spores and the growth of mycelium.[1][11][12] Studies suggest that

Iprodione's fungicidal activity is not due to a direct effect on energy production, respiration, or

DNA synthesis, but rather an undefined effect on nuclear division.[2]
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Caption: Iprodione's Mechanism of Action on Fungal Cells.
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Synthesis of Iprodione
The commercial synthesis of Iprodione is a multi-step process.[13] It begins with the

preparation of key intermediates, such as 3,5-dichlorobenzoic acid.[13] This is followed by the

formation of a hydantoin ring, which is then coupled with the dichlorobenzoic acid derivative to

form the final Iprodione molecule.[13]

3,5-Dichlorobenzoic Acid

Coupling Reaction

Hydantoin Ring Synthesis

Iprodione

Click to download full resolution via product page

Caption: Simplified Synthesis Pathway of Iprodione.

Fungicidal Spectrum
Iprodione is effective against a broad spectrum of fungal pathogens.[3][14] It is widely used to

control diseases such as gray mold (Botrytis cinerea), brown rot (Monilinia spp.), and various

leaf and fruit rots.[3][9][12]

Crops on which Iprodione is commonly used include:

Fruits: Grapes, strawberries, stone fruit, caneberries, and bushberries.[3][9]

Vegetables: Lettuce, carrots, onions, garlic, potatoes, and beans.[3][9]

Other Crops: Almonds, rice, cotton, peanuts, and ornamentals.[9]

Turf: Golf courses, sod farms, and residential and non-residential turfgrass.[9]

Resistance to Iprodione
The development of resistance to Iprodione is a significant concern in its continued use.[7][9]

[15] Resistance in fungi, such as Sclerotinia homoeocarpa and Botrytis cinerea, has been

linked to several molecular mechanisms.[15][16] These include point mutations in the target
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histidine kinase gene (Shos1 or Bos1) and the overexpression of ATP-binding cassette (ABC)

multidrug efflux transporters like ShPDR1.[15][16]
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Caption: Mechanisms of Fungal Resistance to Iprodione.

Toxicological Profile
Iprodione exhibits low to moderate acute toxicity.[1][17] The following table summarizes key

toxicological data.
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Toxicity Type Test Organism Value Reference

Acute Oral LD50 Rat 3500 mg/kg [1]

Acute Oral LD50 Mouse 4000 mg/kg [1]

Acute Oral LD50 Rabbit >4400 mg/kg [1]

Acute Dermal LD50 Rat >2500 mg/kg [1]

Acute Dermal LD50 Rabbit >1000 mg/kg [1]

4-hour Inhalation

LC50
Rat >3.3 mg/L [1]

Acute Oral LD50

(Birds)
Bobwhite Quail 930 mg/kg [1]

LC50 (Fish) Sunfish 2.25 mg/L [1]

LC50 (Fish) Rainbow Trout 6.7 mg/L [1]

Chronic toxicity studies in rats and dogs have shown no ill effects at dietary doses of

approximately 60 mg/kg/day over 1.5 years.[1] However, some studies have indicated potential

effects on the liver, adrenals, and reproductive organs in animals at higher doses.[17][18]

Iprodione is classified as "Likely to be Carcinogenic to Humans" by the U.S. Environmental

Protection Agency based on liver tumors in mice and Leydig cell tumors in rats.[18]

Environmental Fate
Iprodione has a relatively short half-life in soil, ranging from less than 7 to over 60 days, with a

representative half-life of about 14 days.[1][19] Its degradation rate can be influenced by soil

acidity, clay content, and previous pesticide treatment history.[1] The compound is moderately

to well-sorbed by most soils, which, combined with its short half-life, indicates a low potential

for groundwater contamination.[1] In water, Iprodione breaks down rapidly under aerobic

conditions and is readily degraded by UV light.[1] The primary metabolite in plants is 3,5-

dichloroaniline.[1][18]

Experimental Protocols
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Detailed experimental protocols for the synthesis and fungicidal testing of Iprodione are

proprietary and not extensively detailed in publicly available literature. However, a general

workflow for assessing the fungicidal activity of a compound like Iprodione can be outlined.

Fungal Isolate Preparation

In Vitro Assay
(e.g., agar dilution method)

Preparation of Iprodione
Stock Solutions

Inoculation of Fungal Spores
or Mycelia

Incubation

Assessment of Fungal Growth
(e.g., colony diameter)

Data Analysis
(e.g., EC50 calculation)

Click to download full resolution via product page

Caption: General Workflow for Fungicidal Activity Assay.

Methodology for Fungicidal Activity Assay (General Overview):

Fungal Isolates: Obtain pure cultures of the target fungal pathogens.

Media Preparation: Prepare a suitable growth medium, such as potato dextrose agar (PDA).
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Iprodione Solutions: Prepare stock solutions of Iprodione in an appropriate solvent and

create a series of dilutions.

Agar Dilution Method: Incorporate the different concentrations of Iprodione into the molten

agar before pouring it into Petri dishes.

Inoculation: Place a small plug of the fungal mycelium or a suspension of spores onto the

center of the solidified, Iprodione-amended agar.

Incubation: Incubate the plates at an optimal temperature for fungal growth.

Data Collection: Measure the diameter of the fungal colony at regular intervals.

Analysis: Calculate the effective concentration required to inhibit 50% of fungal growth

(EC50) to determine the efficacy of Iprodione against the specific pathogen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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